2-(3-Hydroxypropyl)-6-(2-methoxy-5-methylphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-(3-hydroxypropyl)-6-(2-methoxy-5-methylphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25N5O4/c1-12-7-8-16(30-5)15(11-12)25-13(2)14(3)26-17-18(22-20(25)26)23(4)21(29)24(19(17)28)9-6-10-27/h7-8,11,27H,6,9-10H2,1-5H3
• InChI Key: RDZUPEJOLCQCTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CCCO)C)C
• Molecular Formula: C21H25N5O4
• Molecular Weight: 411.5 g/mol
• CAS No.: 878719-57-4

Description

2-(3-Hydroxypropyl)-6-(2-methoxy-5-methylphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H25N5O4 and its molecular weight is 411.462. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Precursors

Organic synthesis research focuses on creating complex molecules through stepwise chemical processes. For instance, the synthesis of disubstituted 1-benzylimidazoles as precursors to purine analogs involves base-catalyzed cyclization and reactions with acetone and butane-2,3-dione, leading to various purine derivatives. These synthetic pathways are foundational for developing pharmaceuticals and understanding molecular interactions (Alves, Proença, & Booth, 1994).

Pharmacokinetics and Metabolism Studies

Compounds with similar structural motifs are used in pharmacokinetic and metabolism studies to understand how drugs are absorbed, distributed, metabolized, and excreted in the body. For example, the one-pot synthesis of a nonacidic antiinflammatory and analgesic agent highlights the utility of these compounds in tracking and optimizing drug performance (Odasso & Toja, 1983).

Anticancer and Antiinflammatory Applications

The development of novel antiinflammatory agents involves synthesizing and evaluating naphth[1,2-d]imidazoles, indicating their potential in therapeutic applications. Such research provides insights into structure-activity relationships essential for drug design (Toja, Selva, & Schiatti, 1984).

Hypoglycemic Activity

Research into the hypoglycemic activity of thiazolidine-2,4-diones reveals the potential of imidazopyridine derivatives in treating diabetes. This work involves synthesizing compounds and evaluating their efficacy in vivo, contributing to the development of new diabetes medications (Oguchi et al., 2000).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various enzymes and receptors in the body

Mode of Action

The exact mode of action of this compound is currently unknown. It is likely that it interacts with its targets in a manner similar to other compounds in its class . This could involve binding to the target, causing a conformational change, and altering the target’s activity.

Biochemical Pathways

Based on its structural similarity to other compounds, it may be involved in various cellular processes

Pharmacokinetics

Similar compounds are known to have varying degrees of bioavailability, depending on their chemical structure and the route of administration .

Result of Action

Similar compounds have been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer effects

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules . These factors can affect the compound’s ability to reach its target, bind to its target, and exert its effects.